Cas no 1823405-50-0 (1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 1823405-50-0
• MF: C₂₁H₁₈F₃NO₄
• MW: 405.367136478424
• CID: 6016956
• PubChem ID: 137701500
• Update Time: 2025-05-19

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• 1823405-50-0
• EN300-718888

• Inchi： 1S/C21H18F3NO4/c22-21(23,24)18-10-25(9-16(18)19(26)27)20(28)29-11-17-14-7-3-1-5-12(14)13-6-2-4-8-15(13)17/h1-8,16-18H,9-11H2,(H,26,27)
• InChI Key： DOJPLTFLADEFCA-UHFFFAOYSA-N
• SMILES： FC(C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1C(=O)O)(F)F

Computed Properties

• Exact Mass: 405.11879254g/mol
• Monoisotopic Mass: 405.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid

Comprehensive Introduction to 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 1823405-50-0)

In the realm of pharmaceutical intermediates and fine chemicals, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 1823405-50-0) has garnered significant attention due to its unique structural properties and versatile applications. This compound, often abbreviated as Fmoc-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, is a critical building block in peptide synthesis and drug discovery. Its Fmoc-protected group ensures stability during solid-phase peptide synthesis (SPPS), while the trifluoromethyl moiety enhances lipophilicity and metabolic stability, making it highly valuable in medicinal chemistry.

The growing demand for fluorinated compounds in drug development has propelled interest in this molecule. Researchers frequently search for "Fmoc-protected amino acids" or "trifluoromethyl pyrrolidine derivatives" to explore their potential in optimizing drug candidates. With the rise of AI-driven drug design, computational chemists are increasingly leveraging such scaffolds to predict bioactivity and ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties. This aligns with the industry's focus on rational drug design and green chemistry, where efficient synthesis routes for compounds like CAS No. 1823405-50-0 are prioritized.

From a synthetic perspective, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid is synthesized via multi-step organic reactions, including Fmoc protection and pyrrolidine ring functionalization. Its carboxylic acid group allows for further derivatization, enabling conjugation with other pharmacophores. This flexibility is crucial for developing peptide-based therapeutics, a hot topic in oncology and neurodegenerative disease research. Notably, the trifluoromethyl group's electron-withdrawing nature improves binding affinity to target proteins, a feature often explored in kinase inhibitor development.

In the context of SEO trends, queries like "CAS 1823405-50-0 supplier" or "Fmoc-4-(trifluoromethyl)pyrrolidine-3-COOH applications" reflect commercial and academic interest. The compound's role in high-throughput screening (HTS) and fragment-based drug discovery further elevates its relevance. As the pharmaceutical industry shifts toward personalized medicine, tailored analogs of this scaffold may unlock novel therapies for genetically defined patient subgroups.

Quality control of CAS No. 1823405-50-0 involves advanced analytical techniques such as HPLC, NMR, and mass spectrometry to ensure purity and batch consistency—a critical factor for regulatory compliance in API (active pharmaceutical ingredient) manufacturing. Suppliers often highlight its compatibility with automated peptide synthesizers, addressing the needs of labs adopting Industry 4.0 technologies.

Environmental considerations are also pivotal. The compound's synthetic routes are being optimized to reduce organic solvent waste, aligning with sustainable chemistry principles. Researchers are investigating catalytic methods to introduce the trifluoromethyl group more efficiently, a topic frequently discussed in ACS (American Chemical Society) publications.

In summary, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its applications span from peptide therapeutics to small-molecule probes, making it a staple in both academic and industrial settings. As the demand for fluorine-containing drugs grows, this compound will undoubtedly remain a focal point in cutting-edge research.